Cas no 68324-21-0 (N-cyano-N-(hydroxymethyl)guanidinium phosphate)

• Product Name: N-cyano-N-(hydroxymethyl)guanidinium phosphate
• CAS No: 68324-21-0
• MF: C₉H₂₁N₁₂O₇P
• MW: 440.312999486923
• CID: 970098
• Update Time: 2024-03-05

N-cyano-N-(hydroxymethyl)guanidinium phosphate Chemical and Physical Properties

Names and Identifiers

• N-cyano-N-(hydroxymethyl)guanidinium phosphate
• 1-cyano-1-(hydroxymethyl)guanidine phosphate (1:1)
• Guanidine, N-cyano-N-(hydroxymethyl)-, phosphate (1:1)
• Guanidine, N-cyano-N-(hydroxymethyl)-, phosphate (1:1) (salt)
• Methylol dicyandiamide phosphate

• Inchi： 1S/3C3H6N4O.H3O4P/c3*4-1-7(2-8)3(5)6;1-5(2,3)4/h3*8H,2H2,(H3,5,6);(H3,1,2,3,4)
• InChI Key： JLBRPHOPZPIIDH-UHFFFAOYSA-N
• SMILES： [NH+](C#N)(CO)C(=N)N.[NH+](C#N)(CO)C(=N)N.[NH+](C#N)(CO)C(=N)N.P([O-])([O-])([O-])=O

Computed Properties

• Exact Mass: 440.13973
• Monoisotopic Mass: 212.031056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175

Experimental Properties

• Boiling Point: 227.5°C at 760 mmHg
• Flash Point: 91.4°C
• PSA: 381.24